Cas no 1806747-86-3 (6-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 6-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1806747-86-3
• MF: C₉H₉BrF₃NO₃
• MW: 316.071872472763
• CID: 4840986
• Update Time: 2025-06-11

6-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C9H9BrF3NO3/c1-16-7-2-5(3-10)14-6(4-15)8(7)17-9(11,12)13/h2,15H,3-4H2,1H3
• InChI Key： NQNJBTPXQDPZHI-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C(CO)=N1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 242
• XLogP3: 1.7
• Topological Polar Surface Area: 51.6

Additional information on 6-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-methanol

Introduction to 6-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806747-86-3)

6-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-methanol is a highly versatile and significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1806747-86-3, has garnered considerable attention due to its potential applications in the synthesis of various bioactive molecules. The presence of multiple functional groups, including a bromomethyl side chain, a methoxy group at the 4-position, and a trifluoromethoxy group at the 3-position, makes it a valuable intermediate in the development of novel therapeutic agents.

The compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their pharmacological significance. Pyridine derivatives have been extensively studied for their role in modulating biological pathways and have been incorporated into numerous drugs approved for human use. The specific arrangement of substituents in 6-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-methanol enhances its reactivity and adaptability, making it an indispensable tool in synthetic organic chemistry.

In recent years, there has been a growing interest in the development of fluorinated pyridine derivatives due to their improved metabolic stability and enhanced binding affinity to biological targets. The trifluoromethoxy group, in particular, is known to enhance the lipophilicity and binding affinity of molecules, making them more effective as drug candidates. This feature has been leveraged in various research endeavors to develop more potent and selective therapeutic agents.

The bromomethyl side chain in 6-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-methanol provides a reactive site for further functionalization through nucleophilic substitution reactions. This allows chemists to introduce additional functional groups or link the compound to other molecules, facilitating the synthesis of complex structures. Such reactivity is crucial in drug discovery pipelines, where intermediates often need to be modified multiple times before reaching their final form.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in addressing various therapeutic challenges. For instance, studies have demonstrated that pyridine-based molecules can interact with enzymes and receptors in unique ways, leading to novel mechanisms of action. The structural features of 6-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-methanol, including its bromomethyl and methoxy substituents, contribute to its ability to modulate biological pathways effectively.

The methoxy group at the 4-position of the pyridine ring adds another layer of complexity to the compound's reactivity. Methoxy groups are known to influence electronic properties and can participate in hydrogen bonding interactions, which are critical for molecule-receptor binding. This characteristic makes 6-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-methanol a promising candidate for designing molecules with specific pharmacological profiles.

In the context of drug development, intermediates like 6-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-methanol play a pivotal role in bridging the gap between initial discovery and final drug formulation. Their ability to undergo multiple transformations while retaining structural integrity makes them invaluable assets in synthetic chemistry libraries. Researchers often rely on such compounds to streamline synthetic routes and reduce production costs.

The trifluoromethoxy group's electron-withdrawing nature also contributes to the overall reactivity of the molecule. It can influence reaction outcomes by altering electronic distributions across the pyridine ring, thereby affecting substitution patterns during synthesis. This feature has been exploited in various synthetic strategies to achieve desired molecular architectures efficiently.

Current research trends indicate that fluorinated pyridines are increasingly being explored for their potential in treating diseases such as cancer, inflammation, and neurological disorders. The unique properties of 6-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-methanol, particularly its combination of bromomethyl and trifluoromethoxy substituents, position it as a key intermediate in these endeavors. Scientists are leveraging its reactivity to develop novel compounds that target specific disease pathways with high precision.

The synthesis of 6-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-methanol involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a pyridine precursor followed by sequential functionalization at selected positions using appropriate reagents. The introduction of bromomethyl and trifluoromethoxy groups requires careful control over reaction conditions to ensure high yields and purity.

The methanol moiety at the 2-position adds another dimension to the compound's chemical behavior. It can participate in hydrogen bonding interactions both within the molecule and with external partners, influencing solubility and bioavailability. These properties are critical considerations during drug design, as they can impact how effectively a molecule reaches its target site within an organism.

One notable application of 6-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-methanol is in the synthesis of kinase inhibitors, which are widely used in cancer therapy. Pyridine-based kinase inhibitors have shown promise due to their ability to disrupt aberrant signaling pathways involved in tumor growth and progression. The structural features of this compound make it an excellent scaffold for designing molecules that selectively inhibit specific kinases without affecting others.

Another area where this compound finds utility is in the development of antiviral agents. Recent studies have highlighted the potential of fluorinated pyridines in inhibiting viral replication by targeting essential viral enzymes or proteins. The reactivity provided by the bromomethyl group allows for further derivatization into more complex structures that can interact with viral targets more effectively.

The versatility of 6-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-methanol also extends to its use as a building block for larger molecular frameworks. Its ability to undergo cross-coupling reactions with various nucleophiles enables chemists to construct intricate scaffolds that mimic natural products or designed heterocycles with desired biological activities.

In conclusion,6-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806747-86-3) is a multifaceted compound with significant potential applications across multiple domains of pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated pyridines,this compound will undoubtedly remain at forefrontof drug discovery efforts.